Cas no 27210-18-0 (1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-)
27210-18-0 structure
Product Name:1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
CAS No:27210-18-0
MF:C12H11N3O2
MW:229.234642267227
CID:263023
PubChem ID:213872
Update Time:2025-04-19
1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
- 8,9-dimethoxy-[1,2,4]triazolo[3,4-a]isoquinoline
- 27210-18-0
- 3-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
- 8,9-Dimethoxy-s-triazolo(3,4-a)isoquinoline
- 1,2,4-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
- NC 3266
- 8,9-Dimethoxy-1,2,4-triazolo(3,4-a)isoquinoline
- DTXSID60181682
- AKOS024338251
- BRN 0884687
-
- Inchi: 1S/C12H11N3O2/c1-16-10-5-8-3-4-15-7-13-14-12(15)9(8)6-11(10)17-2/h3-7H,1-2H3
- InChI Key: ZTBGCDFKOGILGZ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C=CN3C=NN=C3C=2C=1)OC
Computed Properties
- Exact Mass: 229.08523
- Monoisotopic Mass: 229.085127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6
- XLogP3: 2.4
Experimental Properties
- Density: 1.33
- Refractive Index: 1.65
- PSA: 48.65
1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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